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Compound of Interest

Compound Name: 1,8-Naphthyridin-3-ol

Cat. No.: B13291425

Get Quote

Executive Summary
This guide provides a technical analysis of the mass spectrometry (MS) fragmentation patterns

of 1,8-Naphthyridin-3-ol (CAS: 13130-34-2), a critical scaffold in medicinal chemistry for

antibacterial and antitumor drug development. Unlike its positional isomers (2-ol and 4-ol),

which predominantly exist as lactams, the 3-ol derivative retains a distinct phenolic character

that governs its ionization and fragmentation behavior. This document compares its

performance under Electron Ionization (EI) and Electrospray Ionization (ESI) against key

isomeric alternatives, providing researchers with diagnostic criteria for unambiguous

identification.
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Feature Specification

Compound Name 1,8-Naphthyridin-3-ol

Molecular Formula C₈H₆N₂O

Exact Mass 146.0480 Da

Core Scaffold 1,8-Diazanaphthalene (fused pyridine rings)

Key Characteristic

Phenolic Character: Unlike 2- and 4-isomers,

the 3-position does not favor keto-enol

tautomerism to a lactam form, resulting in a

stable aromatic hydroxyl group.

Experimental Methodology
To ensure reproducible data, the following protocols are recommended for characterizing 1,8-
Naphthyridin-3-ol.

Electron Ionization (EI) Protocol (GC-MS)[6]
Inlet Temperature: 250 °C (Ensure rapid volatilization to prevent thermal degradation).

Ion Source: 230 °C, 70 eV electron energy.

Carrier Gas: Helium (1.0 mL/min).[1]

Column: 5% Phenyl-methylpolysiloxane (e.g., HP-5ms), 30m x 0.25mm.

Rationale: High source temperature minimizes adsorption of the polar hydroxyl group. 70 eV

is standard for library comparison (NIST/Wiley).

Electrospray Ionization (ESI) Protocol (LC-MS/MS)
Solvent System: 0.1% Formic acid in Water/Acetonitrile (Gradient).

Ionization Mode: Positive (+).

Capillary Voltage: 3.5 kV.
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Collision Energy (CID): Stepped 10-40 eV.

Rationale: Acidic mobile phase promotes protonation at the N1 or N8 position, generating

stable [M+H]⁺ species for MS/MS fragmentation.

Fragmentation Analysis: Mechanisms & Pathways
Primary Fragmentation (EI Source)
Under electron impact, 1,8-Naphthyridin-3-ol (M⁺ m/z 146) exhibits a fragmentation pattern

characteristic of fused nitrogen heterocycles with phenolic substituents.

Molecular Ion Stability (m/z 146): The aromatic naphthyridine core confers high stability,

making the molecular ion (M⁺) the base peak (100% relative abundance) in most spectra.

CO Expulsion (m/z 118): The diagnostic loss of carbon monoxide (28 Da) is the primary

pathway. This involves a rearrangement of the phenolic oxygen followed by ring contraction,

typical of 3-hydroxypyridines and naphthols.

HCN Elimination (m/z 91): Following CO loss, the destabilized ring ejects Hydrogen Cyanide

(27 Da), a hallmark of pyridine-containing structures.

Mechanistic Visualization
The following diagram illustrates the stepwise degradation of the molecular ion.

Molecular Ion (M+)
m/z 146

(Stable Aromatic)

[M - CO]+
m/z 118

(Ring Contraction)

- CO (28 Da)
Phenolic Rearrangement

[M - CO - HCN]+
m/z 91

(Pyrrole-like Cation)

- HCN (27 Da)
Pyridine Ring Cleavage

[M - CO - 2HCN]+
m/z 64

(Acyclic Fragment)

- HCN (27 Da)
Secondary N Loss

Click to download full resolution via product page

Caption: Stepwise EI fragmentation pathway of 1,8-Naphthyridin-3-ol showing sequential loss

of CO and HCN.

Comparative Performance Analysis
Differentiation of 1,8-naphthyridin-3-ol from its isomers (2-ol, 4-ol) and analogs (Quinolin-3-ol)

is critical for structural validation.
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Comparison with Isomers (2-ol / 4-ol)
The "Performance" here refers to the Diagnostic Specificity—the ability of the MS method to

distinguish between isomers.

Parameter 1,8-Naphthyridin-3-ol
1,8-Naphthyridin-2-ol

(2-one)
Differentiation Logic

Dominant Tautomer Enol (Phenol) Keto (Lactam)

3-position cannot form

a stable lactam

without disrupting

aromaticity.

EI Base Peak m/z 146 (M⁺) m/z 146 (M⁺)
Both show strong

molecular ions.

Primary Loss -CO (28 Da)
-CO (28 Da) & -HNCO

(43 Da)

Lactams (2-one) often

show a competing

loss of HNCO or

CHNO not seen in the

3-ol.

H/D Exchange (ESI) Fast exchange of -OH Slow exchange of -NH

In D₂O/MeOD, 3-ol

shifts +1 Da rapidly; 2-

one (lactam)

exchange is pH

dependent.

Diagnostic Ion
m/z 118 (High

Intensity)

m/z 118 (Lower

Intensity)

The CO loss is

kinetically faster in

phenols than in

lactams.

Comparison with Quinolin-3-ol
Quinolin-3-ol is a carbocyclic analog (one nitrogen vs. two).

Quinolin-3-ol (MW 145): Odd molecular weight (Nitrogen Rule).

1,8-Naphthyridin-3-ol (MW 146): Even molecular weight (Two Nitrogens).
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Performance Note: The mass difference (1 Da) and the "Nitrogen Rule" provide immediate

differentiation in low-resolution MS. In High-Resolution MS (HRMS), the mass defect of the

extra nitrogen (N vs CH) further separates them.

Diagnostic Data Summary
The following table summarizes the key ions observed in the EI mass spectrum of 1,8-
Naphthyridin-3-ol.

m/z (Mass-to-
Charge)

Ion Composition
Relative
Abundance (Est.)

Diagnostic Utility

146 [C₈H₆N₂O]⁺ 100% (Base Peak)
Molecular Ion

confirmation.

118 [C₈H₆N₂O - CO]⁺ 40-60%
Critical: Confirming

phenolic oxygen.

117 [C₈H₆N₂O - CHO]⁺ 10-20%
Alternative phenol

fragmentation.

91 [C₇H₅N]⁺ 20-30%
Sequential loss of

HCN from m/z 118.

64 [C₅H₄]⁺ <10%
Deep fragmentation

(Ring destruction).

Analytical Decision Tree
Use this logic flow to confirm the identity of an unknown sample suspected to be a

naphthyridinol.
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Unknown Sample
(MW 146)

Observe m/z 118?
(Loss of 28 Da)

Observe m/z 103?
(Loss of 43 Da)

Yes

ID: 1,8-Naphthyridin-3-ol
(Phenolic Pathway)

No (Only CO loss)

ID: 1,8-Naphthyridin-2-ol
(Lactam Pathway)

Yes (Lactam characteristic)

Click to download full resolution via product page

Caption: Logic tree for distinguishing 1,8-naphthyridin-3-ol from its lactam isomer (2-ol).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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